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Compound of Interest

Compound Name: 2-(3-Methylphenoxy)ethanol

CAS No.: 37281-57-5

Cat. No.: B7770306

Get Quote

The phenoxyethanol scaffold, a phenoxy group linked to an ethanol moiety via an ether bond,

is a versatile and prevalent structure in chemical and pharmaceutical sciences. The parent

compound, 2-phenoxyethanol, is widely utilized as an antimicrobial preservative in cosmetics

and topical formulations due to its broad-spectrum activity against bacteria and yeasts.[1][2] Its

stability, low volatility, and efficacy across a wide pH range make it a reliable excipient.[3]

The subject of this guide, 2-(3-methylphenoxy)ethanol (CAS 13605-19-1), is a specific

analogue featuring a methyl group at the meta position of the phenyl ring.[4][5] This substitution

subtly alters its physicochemical properties, influencing its potential applications in organic

synthesis and as a building block for more complex pharmaceutical agents.[4] Understanding

the foundational chemistry of these core molecules is critical before exploring the synthesis and

application of novel analogues.

Physicochemical Properties of Core Compounds
Systematic modification of the phenoxy ring allows for the fine-tuning of properties such as

lipophilicity, solubility, and metabolic stability. A comparison of the parent compound with its

methylated analogues illustrates this principle.
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d

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

LogP
(o/w)

Water
Solubility
(mg/L)

2-

Phenoxyet

hanol

122-99-6 C₈H₁₀O₂ 138.16 245.2 1.16 26,700

2-(3-

Methylphe

noxy)ethan

ol

13605-19-

1
C₉H₁₂O₂ 152.19

104-105 @

3mmHg[4]

~1.6-1.8

(est.)

Lower than

Phenoxyet

hanol (est.)

2-(4-

Methylphe

noxy)ethan

ol

31691-23-

3
C₉H₁₂O₂ 152.19

261.19

(est.)[6]
1.65[6] 9,407[6]

2-(2-

Methoxyph

enoxy)etha

nol

18181-71-

0
C₉H₁₂O₃ 168.19 276.5[7] ~1.0 (est.)

Higher

than

methylated

analogues

(est.)

Data compiled from multiple sources. Estimated (est.) values are derived from chemical

principles where direct experimental data was not found.

The addition of a methyl group, as seen in the 3- and 4-methyl analogues, increases the

molecular weight and the octanol-water partition coefficient (LogP), indicating higher

lipophilicity and generally lower water solubility.[6] This shift is a key consideration in drug

design for modulating membrane permeability and target engagement.

Section 2: Synthesis of 2-(Aryloxy)ethanol
Analogues: A Validated Approach
The most reliable and versatile method for synthesizing 2-(phenoxy)ethanol and its analogues

is the Williamson ether synthesis. This protocol is robust, scalable, and adaptable to a wide

range of substituted phenols.
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General Synthesis Protocol: Williamson Ether Synthesis
This protocol describes the synthesis of a generic 2-(aryloxy)ethanol from a substituted phenol

and a 2-haloethanol. The causality behind this choice is its high efficiency and the commercial

availability of diverse starting materials. The use of a phase-transfer catalyst can be

incorporated to enhance reaction rates for less reactive phenols.

Step-by-Step Methodology:

Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser,

magnetic stirrer, and nitrogen inlet, dissolve the substituted phenol (1.0 eq) in a suitable

polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetonitrile.

Base Addition: Add a slight excess of a suitable base, such as potassium carbonate (K₂CO₃,

1.5 eq) or sodium hydride (NaH, 1.1 eq), to the solution.[8] The base deprotonates the

phenolic hydroxyl group to form the more nucleophilic phenoxide ion. K₂CO₃ is a safer, less

reactive choice for general applications.

Nucleophilic Attack: Slowly add 2-chloroethanol or 2-bromoethanol (1.1 eq) to the reaction

mixture. The reaction is typically heated to 80-100°C to facilitate the Sₙ2 reaction between

the phenoxide and the haloethanol.[8]

Reaction Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC),

staining with an appropriate agent like potassium permanganate. The disappearance of the

starting phenol indicates reaction completion, typically within 4-12 hours.

Workup and Extraction: After cooling to room temperature, quench the reaction by adding

water. Transfer the mixture to a separatory funnel and extract the product into an organic

solvent like ethyl acetate. Wash the organic layer sequentially with water and brine to

remove the inorganic base and residual DMF.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the

solvent using a rotary evaporator. The crude product is then purified.

Purification and Characterization Workflow
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Purification is critical to ensure the removal of unreacted starting materials and byproducts. The

choice of method depends on the scale and purity requirements.

Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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